4-Chloro-2-formylbenzonitrile
Overview
Description
4-Chloro-2-formylbenzonitrile is a chemical compound with the molecular formula C8H4ClNO and a molecular weight of 165.58 . It is a solid substance and is typically stored in a refrigerator .
Molecular Structure Analysis
The InChI code for this compound is 1S/C8H4ClNO/c9-8-2-1-6(4-10)7(3-8)5-11/h1-3,5H . This code provides a standard way to encode the compound’s molecular structure .Physical And Chemical Properties Analysis
This compound is a solid substance . It has a molecular weight of 165.58 and is typically stored in a refrigerator .Scientific Research Applications
Chemical Synthesis and Imaging Applications : A study by Ghosh et al. (2015) discusses the use of a compound derived from 4-formylbenzonitrile in the creation of a palladium (Pd 2+) selective probe. This probe is significant for its application in detecting Pd 2+ in human breast cancer cells using both normal and fluorescence microscopy.
Molecular Structure Analysis : Research conducted by Sert et al. (2013) focused on the vibrational analysis of 4-chloro-3-nitrobenzonitrile, using theoretical and experimental methods. This study is crucial for understanding the molecular structure and behavior of such compounds.
Reactions in Organic Chemistry : A paper by Bowden et al. (1997) explores the alkaline hydrolysis of 2-formylbenzonitrile. This research provides insights into the mechanisms and kinetics of chemical reactions involving this compound.
Synthesis of Complex Molecules : In a study by Kobayashi et al. (2010), a method for synthesizing 2,3-dihydro-3-methylidene-1H-isoindol-1-one using 2-formylbenzonitrile is described. This highlights the role of 4-Chloro-2-formylbenzonitrile in facilitating complex chemical syntheses.
Photophysical Studies : Research by Bonnichon et al. (1999) focused on the photochemistry of substituted 4-halogenophenols. This study contributes to our understanding of the photophysical properties of similar compounds.
Crystal Structure Analysis : A study by Li et al. (2010) on N′-(4-Cyanobenzylidene)thiophene-2-carbohydrazide, prepared from 4-formylbenzonitrile, discusses the crystal structure and intermolecular interactions within this compound.
Safety and Hazards
4-Chloro-2-formylbenzonitrile is considered hazardous according to the 2012 OSHA Hazard Communication Standard . It has been associated with acute oral toxicity, acute dermal toxicity, acute inhalation toxicity, skin corrosion/irritation, serious eye damage/eye irritation, and specific target organ toxicity .
properties
IUPAC Name |
4-chloro-2-formylbenzonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H4ClNO/c9-8-2-1-6(4-10)7(3-8)5-11/h1-3,5H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BYJXTELCSQYYOA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1Cl)C=O)C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H4ClNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30604777 |
Source
|
| Record name | 4-Chloro-2-formylbenzonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30604777 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
165.57 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
77532-89-9 |
Source
|
| Record name | 4-Chloro-2-formylbenzonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30604777 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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